Cas no 1207019-74-6 (5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole)

• Product Name: 5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole
• CAS No: 1207019-74-6
• MF: C₁₁H₁₁BrN₂S
• MW: 283.187440156937
• CID: 5451202
• Update Time: 2025-06-13

5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-1-methyl-2-methylsulfanylimidazole
• 5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole

• Inchi： 1S/C11H11BrN2S/c1-14-10(7-13-11(14)15-2)8-3-5-9(12)6-4-8/h3-7H,1-2H3
• InChI Key： LTSOGIDJASDUQO-UHFFFAOYSA-N
• SMILES： C1(SC)N(C)C(C2=CC=C(Br)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole

Comprehensive Overview of 5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole (CAS No. 1207019-74-6)

5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole (CAS No. 1207019-74-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromophenyl-substituted imidazole derivative is characterized by its unique molecular structure, which includes a methylsulfanyl group and a methyl group attached to the imidazole ring. These functional groups contribute to its potential applications in drug discovery and material science.

The compound's CAS number 1207019-74-6 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Researchers often search for terms like "5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole synthesis" or "CAS 1207019-74-6 applications" to explore its properties. Recent trends indicate growing interest in imidazole-based compounds due to their versatility in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

From a structural perspective, the bromophenyl moiety enhances the compound's lipophilicity, which can improve membrane permeability in biological systems. This feature is critical for drug candidates targeting intracellular proteins. Additionally, the methylsulfanyl group may participate in hydrogen bonding and hydrophobic interactions, further expanding its utility in molecular design. Such characteristics make 5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole a valuable scaffold for optimizing pharmacokinetic properties.

In the context of current research hotspots, this compound aligns with the demand for small-molecule modulators of protein-protein interactions. Scientists are increasingly investigating heterocyclic compounds like this imidazole derivative for their ability to disrupt pathological pathways in diseases such as cancer and inflammation. Searches for "imidazole derivatives in drug discovery" or "CAS 1207019-74-6 biological activity" reflect this focus.

The synthetic routes to 5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole typically involve multi-step organic transformations, including palladium-catalyzed cross-coupling reactions to introduce the 4-bromophenyl group. Purification methods such as column chromatography or recrystallization are essential to achieve high purity, a requirement for pharmacological studies. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and purity.

Beyond pharmaceuticals, this compound may find applications in materials science, particularly in the development of organic electronic materials. The conjugated system within the imidazole core, combined with the bromine substituent, could facilitate charge transport in semiconducting polymers. This dual applicability underscores the compound's interdisciplinary relevance.

Quality control is paramount when working with CAS 1207019-74-6. Reputable suppliers provide certificates of analysis detailing parameters like purity (often ≥95% by HPLC), residual solvents, and heavy metal content. Researchers frequently search for "5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole supplier" or "CAS 1207019-74-6 price" when sourcing the compound for their studies.

In summary, 5-(4-bromophenyl)-1-methyl-2-(methylsulfanyl)-1H-imidazole represents a promising chemical entity with broad potential in life sciences and materials research. Its structural features and adaptable chemistry continue to inspire innovative applications, making it a compound of enduring interest to the scientific community.